Cas no 1049554-77-9 (1-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)cyclopentane-1-carboxamide)

• Product Name: 1-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)cyclopentane-1-carboxamide
• CAS No: 1049554-77-9
• MF: C₁₉H₂₃NOS
• MW: 313.457023859024
• CID: 6261617
• PubChem ID: 42435553
• Update Time: 2025-06-11

1-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)cyclopentane-1-carboxamide
• SR-01000922152-1
• 1049554-77-9
• SR-01000922152
• F5310-0115
• N-mesityl-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• AKOS024506176
• N-mesityl-1-(thiophen-2-yl)cyclopentanecarboxamide
• 1-thiophen-2-yl-N-(2,4,6-trimethylphenyl)cyclopentane-1-carboxamide

• Inchi： 1S/C19H23NOS/c1-13-11-14(2)17(15(3)12-13)20-18(21)19(8-4-5-9-19)16-7-6-10-22-16/h6-7,10-12H,4-5,8-9H2,1-3H3,(H,20,21)
• InChI Key： CZSLFACERVVBDP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NC2C(C)=CC(C)=CC=2C)=O)CCCC1

Computed Properties

• Exact Mass: 313.15003553g/mol
• Monoisotopic Mass: 313.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 57.3Ų

Additional information on 1-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)cyclopentane-1-carboxamide

Comprehensive Overview of 1-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)cyclopentane-1-carboxamide (CAS No. 1049554-77-9)

1-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)cyclopentane-1-carboxamide (CAS No. 1049554-77-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a thiophene ring, a cyclopentane core, and a trimethylphenyl carboxamide group. Its distinct architecture makes it a promising candidate for applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

The compound's synthetic pathway and structure-activity relationship (SAR) have been extensively studied to optimize its efficacy. The presence of the thiophene moiety enhances its binding affinity to biological targets, while the trimethylphenyl group contributes to improved metabolic stability. These attributes are critical in the development of next-generation therapeutics, a topic frequently searched in academic and industrial circles. Recent publications highlight its role in kinase inhibition, a hot topic in oncology research, further elevating its relevance in modern pharmacology.

From a chemical properties perspective, 1-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)cyclopentane-1-carboxamide exhibits moderate solubility in organic solvents, making it suitable for formulation studies. Its molecular weight and logP value suggest favorable pharmacokinetic profiles, a key consideration in drug-likeness assessments. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and stability, addressing the growing demand for high-quality reference standards in research.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for this compound. Researchers are investigating catalytic methods and biocatalysis to reduce waste and energy consumption, reflecting the industry's shift toward environmentally friendly practices. This aligns with frequent searches on "sustainable drug synthesis" and "green pharmaceuticals," highlighting the compound's alignment with contemporary scientific priorities.

The commercial availability of 1-(thiophen-2-yl)-N-(2,4,6-trimethylphenyl)cyclopentane-1-carboxamide (CAS No. 1049554-77-9) is limited but growing, with suppliers catering to the demand from contract research organizations (CROs) and academic labs. Its pricing and bulk synthesis options are frequently queried, underscoring its practical importance. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing medicinal chemistry and material science innovations.